Cas no 2034594-60-8 (1-({1-1-(2-phenylethanesulfonyl)azetidin-3-yl-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one)

• Product Name: 1-({1-1-(2-phenylethanesulfonyl)azetidin-3-yl-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one
• CAS No: 2034594-60-8
• MF: C₁₈H₂₃N₅O₃S
• MW: 389.471922159195
• CID: 5353942
• Update Time: 2025-05-19

1-({1-1-(2-phenylethanesulfonyl)azetidin-3-yl-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-((1-(1-(phenethylsulfonyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one
• 1-[[1-[1-(2-phenylethylsulfonyl)azetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
• 1-({1-1-(2-phenylethanesulfonyl)azetidin-3-yl-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one

• Inchi： 1S/C18H23N5O3S/c24-18-7-4-9-21(18)11-16-12-23(20-19-16)17-13-22(14-17)27(25,26)10-8-15-5-2-1-3-6-15/h1-3,5-6,12,17H,4,7-11,13-14H2
• InChI Key： QUBBLRXJRDKLBE-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1)(N1CC(C1)N1C=C(CN2C(CCC2)=O)N=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 625
• XLogP3: 0.1
• Topological Polar Surface Area: 96.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-({1-1-(2-phenylethanesulfonyl)azetidin-3-yl-1H-1,2,3-triazol-4-yl}methyl)pyrrolidin-2-one

Introduction to 1-{[1-(2-PHENYLETHANESULFONYL)AZETIDIN-3-YL]-[1H-1,2,3-Triazol]-4-YLMETHYL}Pyrrolidinone (CAS No. 2034594608)

The compound 1-{[1-(2-PHENYLETHANESULFONYL)AZETIDIN-3-YL]-[1H-1,2,3-Triazol]-4-YLMETHYL}Pyrrolidinone, identified by the CAS number 2034594608, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrrolidinone core linked to a triazole moiety and a sulfonyl group. The presence of these functional groups makes it a versatile compound with applications in drug delivery systems, polymer chemistry, and advanced materials.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in modern organic synthesis. The use of azetidine as an intermediate has been well-documented in recent studies, where it serves as a key building block for constructing rigid and bioactive molecules. The incorporation of the sulfonyl group further enhances the compound's stability and reactivity, making it suitable for use in high-performance materials.

Recent research has focused on the application of this compound in drug delivery systems. Its ability to form stable complexes with various therapeutic agents has been explored in depth. For instance, studies have shown that the triazole moiety can act as a linker for attaching drugs to biocompatible polymers, enabling controlled release mechanisms. This property has significant implications for the development of targeted drug delivery systems, which are increasingly sought after in the pharmaceutical industry.

In addition to its pharmaceutical applications, this compound has also shown promise in the field of polymer chemistry. The pyrrolidinone core provides excellent thermal stability and mechanical properties, making it an ideal candidate for high-performance polymers. Recent advancements in polymer synthesis have leveraged this compound's unique properties to develop materials with enhanced durability and resistance to environmental factors.

The integration of this compound into advanced materials has also been a topic of interest. Its ability to form self-healing polymers has been explored in recent studies, where the sulfonyl group plays a critical role in enabling dynamic covalent bonds. This innovation could revolutionize the development of smart materials that can autonomously repair damage caused by environmental stressors.

In conclusion, the compound 1-{[1-(2-PHENYLETHANESULFONYL)AZETIDIN-3-YL]-[1H-1,2,3-Triazol]-4-YLMETHYL}Pyrrolidinone (CAS No. 2034594608) represents a significant advancement in organic chemistry. Its versatile structure and functional groups make it a valuable asset in various scientific disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of drug delivery systems, polymer chemistry, and advanced materials.